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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-1H-pyrazol-5-

amine

CAS No.: 14678-97-8

Cat. No.: B1610446 Get Quote

Executive Summary
Chlorophenyl aminopyrazoles represent a privileged scaffold in both pharmaceutical

development (e.g., COX-2 inhibitors like Celecoxib) and agrochemical synthesis (e.g.,

phenylpyrazole insecticides like Fipronil). While their structural versatility allows for high-affinity

binding to diverse biological targets, this same property necessitates a rigorous safety protocol.

This guide analyzes the toxicological mechanisms, Safety Data Sheet (SDS) critical control

points, and handling workflows for this chemical class, with a specific focus on the common

intermediate 5-amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile (CAS: 51516-67-7).

Chemical Identity & Structural Significance[1]
The chlorophenyl aminopyrazole core consists of a pyrazole ring substituted with an amino

group (usually at position 5) and a 4-chlorophenyl ring (usually at position 1).

Lipophilicity: The chlorine atom on the phenyl ring significantly increases

, enhancing membrane permeability and blood-brain barrier (BBB) penetration.

Bioactivity: This scaffold mimics the bio-isosteric properties required to fit into hydrophobic

pockets of enzymes (e.g., COX-2) or ion channels (e.g., GABA receptors).
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Property Representative Data (CAS 51516-67-7)

Molecular Formula C₁₀H₇ClN₄

Molecular Weight 218.64 g/mol

Physical State Solid (White to yellow/amber powder)

Melting Point 169–173 °C

Solubility Low in water; soluble in DMSO, Methanol

Toxicological Mechanism of Action[3][4]
To handle these compounds safely, one must understand why they are toxic. The toxicity profile

is bifurcated based on the target organism, but the fundamental interaction involves

neurological and mitochondrial disruption.

Primary Mechanism: GABA-Gated Chloride Channel
Blockade
In agrochemical applications, this scaffold is designed to block GABA-gated chloride channels.

While mammalian receptors have lower affinity than insect receptors (selectivity ratio >500:1),

high-dose exposure in humans can still trigger neurotoxicity.

Action: The compound binds to the pore of the GABA receptor.

Result: Prevents Cl⁻ influx

Neuronal depolarization

Hyperexcitability (Tremors, Convulsions).

Secondary Mechanism: Mitochondrial Dysregulation
Recent studies on phenylpyrazole derivatives indicate cytotoxicity in human epithelial cells

(e.g., Caco-2 models). The compounds can disrupt the mitochondrial respiratory chain, leading

to ATP depletion and subsequent apoptosis.
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Visualization: Toxicity Pathway
The following diagram illustrates the cascade from exposure to cellular toxicity.
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Figure 1: Dual-pathway toxicity mechanism showing neurological and mitochondrial impact.

SDS Critical Analysis & Hazard Classification
Standard Safety Data Sheets often list codes without context. Below is the "Application

Scientist" interpretation of the hazards for 5-amino-1-(4-chlorophenyl)-1H-pyrazole-4-

carbonitrile.

GHS Classification & H-Statements
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GHS Classification H-Code Hazard Statement
Technical
Implication

Acute Tox. 4 (Oral) H302 Harmful if swallowed

LD50 (Rat) often

<2000 mg/kg. Avoid

hand-to-mouth

transfer strictly.

Acute Tox. 4 (Dermal) H312
Harmful in contact

with skin

Lipophilicity allows

transdermal

absorption. Standard

latex gloves are

insufficient.

Skin/Eye Irrit. 2 H315/H319
Causes skin/serious

eye irritation

The amino group is

basic; the nitrile is

reactive. Dust causes

mechanical and

chemical irritation.

STOT SE 3 H335
May cause respiratory

irritation

Inhalation of dust

triggers mucosal

inflammation.

Aquatic Acute 1 H400/H410
Very toxic to aquatic

life

Critical: Do not wash

down sink. Requires

specific organic waste

incineration.

Personal Protective Equipment (PPE) Strategy
Gloves:Nitrile (minimum 0.11mm thickness) is required. The chlorophenyl ring increases

permeation through latex. For synthesis involving solvents (DCM, THF), use Silver Shield/4H

laminates.

Respiratory: A standard surgical mask is useless. Use N95 (US) or P2 (EU) particulate

respirators for weighing solids. If heating/refluxing, use a half-mask with ABEK1 filters to

catch organic vapors and potential amine byproducts.
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Handling & Synthesis Protocols
As a senior scientist, I recommend treating the synthesis of these compounds with higher

caution than the final purified product, particularly due to the use of aryl hydrazines as

precursors.

Synthesis Safety Workflow
The standard synthesis involves reacting 4-chlorophenylhydrazine with ethoxymethylene

malononitrile.

Risk: 4-chlorophenylhydrazine is a potent sensitizer and potential carcinogen.

Control: The reaction is exothermic. Hydrazines must be added slowly to the nitrile solution,

not the reverse, to control heat generation.

Spillage & Decontamination Protocol
Isolate: Evacuate the immediate 3-meter radius.

PPE Up: Don double nitrile gloves and P2 respirator.

Neutralize: Do not use water immediately (spreads the lipophilic powder). Cover with

vermiculite or sand.

Clean: Sweep into a hazardous waste container. Wash the surface with 10% sodium

hypochlorite (bleach) to oxidize residual hydrazine/pyrazole traces, followed by ethanol.

Visualization: Safe Synthesis Workflow
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Figure 2: Step-by-step safety workflow for synthesizing chlorophenyl aminopyrazoles.

Environmental Impact
Researchers often overlook the "End of Life" for their chemical samples. Chlorophenyl

aminopyrazoles are persistent organic pollutants (POPs) candidates in some contexts due to

the halogenated ring.
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Aquatic Toxicity: These compounds are highly toxic to fish and invertebrates (LC50 < 1

mg/L). The mechanism is the same as in insects (GABA block).

Disposal Mandate: Under no circumstances should mother liquors or aqueous washes be

poured down the drain. All liquid waste must be segregated into "Halogenated Organic

Waste" streams for high-temperature incineration (>1100°C) to prevent the formation of

dioxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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